Cas no 519137-60-1 (4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate)

• Product Name: 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate
• CAS No: 519137-60-1
• MF: C₂₆H₂₀N₂O₄
• MW: 424.448006629944
• CID: 5447144
• PubChem ID: 1342000
• Update Time: 2025-07-18

4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate

• Inchi： 1S/C26H20N2O4/c1-31-24-16-19(18-29)12-14-23(24)32-25(30)15-13-21-17-28(22-10-6-3-7-11-22)27-26(21)20-8-4-2-5-9-20/h2-18H,1H3/b15-13+
• InChI Key： BXBMHJCXVYKISP-FYWRMAATSA-N
• SMILES： C(OC1=CC=C(C=O)C=C1OC)(=O)/C=C/C1=CN(C2=CC=CC=C2)N=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate

Comprehensive Overview of 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate (CAS No. 519137-60-1)

The compound 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate (CAS No. 519137-60-1) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a formyl group, a methoxy substituent, and a diphenylpyrazole moiety, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers and industries are increasingly interested in this compound due to its role in developing novel drug candidates and functional materials.

One of the key reasons for the growing attention toward 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate is its potential application in medicinal chemistry. The pyrazole core is a well-known pharmacophore, often found in molecules with anti-inflammatory, anticancer, and antimicrobial properties. The presence of the formyl group further enhances its reactivity, allowing for facile derivatization into more complex structures. This makes it a valuable building block for designing targeted therapies, particularly in the context of personalized medicine, a trending topic in modern healthcare.

In addition to its pharmaceutical relevance, this compound has garnered interest in the field of organic electronics. The conjugated system formed by the prop-2-enoate and diphenylpyrazole groups suggests potential utility in optoelectronic devices, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. With the global push toward sustainable energy solutions, researchers are exploring novel organic semiconductors, and 519137-60-1 could play a role in this innovation.

The synthesis and characterization of 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate require advanced techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is critical for its application in high-value industries. Furthermore, the compound’s stability under various conditions is a subject of ongoing research, particularly for those exploring its use in drug formulation or material coatings.

From an industrial perspective, the demand for specialty chemicals like 519137-60-1 is rising, driven by advancements in biotechnology and nanotechnology. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of academic and commercial researchers. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient processes—also aligns with current environmental regulations and consumer preferences for eco-friendly products.

In conclusion, 4-formyl-2-methoxyphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate (CAS No. 519137-60-1) represents a compelling example of how specialized organic compounds can bridge multiple disciplines, from pharmaceutical development to advanced material science. Its unique structural features and broad applicability make it a compound worth watching in the coming years, especially as research continues to uncover new uses for this versatile molecule.